Cas no 804519-27-5 (1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-)

1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl- structure
804519-27-5 structure
Product Name:1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-
CAS No:804519-27-5
MF:C9H13N3
MW:163.219621419907
MDL:MFCD16877565
CID:714360
Update Time:2025-04-19

1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-
    • 2-amino-4-methyl-1-propylpyrrole-3-carbonitrile
    • 2-amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile
    • MDL: MFCD16877565
    • Inchi: 1S/C9H13N3/c1-3-4-12-6-7(2)8(5-10)9(12)11/h6H,3-4,11H2,1-2H3
    • InChI Key: YXHGHIPMRPOBRH-UHFFFAOYSA-N
    • SMILES: N1(C=C(C)C(C#N)=C1N)CCC

Computed Properties

  • Exact Mass: 163.11100
  • Monoisotopic Mass: 163.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 54.74000
  • LogP: 2.24158

1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl- Pricemore >>

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